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Compound of Interest

Compound Name: Tetrabutylammonium borohydride

Cat. No.: B7799471

Tetrabutylammonium Borohydride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
tetrabutylammonium borohydride (TBAB), a versatile and selective reducing agent. The
information is tailored for researchers, scientists, and professionals in drug development, with a
focus on quantitative data, experimental protocols, and visual representations of its chemical
nature and applications.

Core Properties

Tetrabutylammonium borohydride is a quaternary ammonium borohydride, noted for its
excellent solubility in a wide range of organic solvents, which distinguishes it from its inorganic
counterparts like sodium borohydride.[1][2] This enhanced solubility is attributed to the lipophilic
nature of the large tetrabutylammonium cation.[1] It is a white to off-white crystalline solid under
standard conditions.[1][3][4]

The key physical properties of tetrabutylammonium borohydride are summarized in the table
below, providing a quick reference for laboratory use.
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Property Value Source(s)

Molecular Formula Ci6H40BN [11[31[5]

Molecular Weight 257.31 g/mol [11[31[5]
White to off-white crystalline

Appearance [11[31[4116]
powder or chunks

Melting Point 124-128 °C [L1[3151[7]

Solubility

Dichloromethane, Chloroform

. [1][3]

(sparingly)

Dimethyl sulfoxide (DMSO)

(sparingly, requires [3]

heating/sonication)

Methanol (slightly) [1][3]

Water (soluble, but reacts) [11[3]

Stable at room temperature for

over a year if stored properly.

[3] Hygroscopic and moisture-

Stability

[11(31[4]

sensitive.[3][4] Thermally

stable up to approximately

130°C.[1]

Spectroscopic analysis is crucial for the identification and characterization of

tetrabutylammonium borohydride.
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Spectroscopy Type Characteristic Features Source(s)

Strong C-H stretching

vibrations of the butyl chains in

the 2800-3000 cm~1 region.[1]
Infrared (IR) Characteristic B-H stretching [1]

vibrations for the borohydride

anion are typically observed in

the 2200-2400 cm~1 region.[1]

Signals for the methyl protons
of the butyl chains at
approximately 0.9-1.0 ppm.[1]
Methylene protons appear as
complex multiplets in the 1.2-

1H NMR _ [1]
3.4 ppm region.[1] A broad
signal for the borohydride
protons due to quadrupolar
coupling with the boron

nucleus.[1]

A characteristic quintet pattern.
1B NMR ] [1]

The molecular ion peak is

observed at m/z 257.[1]

Fragmentation patterns involve
Mass Spec. the loss of hydrogen from the [1]

borohydride anion and alkyl

fragments from the

tetrabutylammonium cation.[1]

Chemical Structure and Reactivity

Tetrabutylammonium borohydride is an ionic compound composed of a tetrabutylammonium
cation ([(C4aHo9)aN]*) and a borohydride anion (BHa4™).[1] The central nitrogen atom of the cation
is tetrahedrally coordinated to four butyl chains, while the borohydride anion maintains its
tetrahedral structure.[1]
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Chemical Structure of Tetrabutylammonium Borohydride

Borohydride Anion ([BH4]-)

Tetrabutylammonium Cation ([C16H36N]+)

Click to download full resolution via product page
lonic structure of tetrabutylammonium borohydride.

As a reducing agent, the borohydride anion serves as a source of hydride ions (H7).[2] Its
reactivity is influenced by the large, non-coordinating tetrabutylammonium cation, which
renders the borohydride anion more "naked" and, therefore, more reactive in certain organic
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solvents compared to its inorganic counterparts.[3] It is a potent reductant for a variety of
functional groups, including aldehydes, ketones, and esters.[1]

Tetrabutylammonium borohydride is particularly valued for its ability to perform selective
reductions.[9] For example, it can selectively reduce esters to alcohols without affecting other
sensitive functional groups.[1] It is also employed in reductive amination reactions and for the
deoxygenation of epoxides.[1]

Experimental Protocols

The following sections provide detailed methodologies for common applications of
tetrabutylammonium borohydride.

Tetrabutylammonium borohydride can be prepared through a metathesis reaction between
sodium borohydride and a tetrabutylammonium salt, such as the chloride or iodide salt.[3]

Materials:

e Sodium borohydride (NaBHa)

e Tetrabutylammonium chloride (TBACI) or Tetrabutylammonium iodide (TBAI)
o Appropriate solvent (e.g., dichloromethane)

Procedure:

Dissolve tetrabutylammonium chloride in the chosen solvent in a reaction flask.

¢ Add sodium borohydride to the solution. The reaction is typically carried out at room
temperature.

 Stir the mixture for a sufficient period to ensure complete reaction. The progress can be
monitored by observing the precipitation of sodium chloride.

¢ Once the reaction is complete, the precipitated inorganic salt is removed by filtration.

e The solvent is removed from the filtrate under reduced pressure to yield crude
tetrabutylammonium borohydride.
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e The product can be further purified by recrystallization from a suitable solvent such as ethyl
acetate.[3]

Synthesis of Tetrabutylammonium Borohydride

(Dissolve TBACI in Solvent)
Add NaBH4

Stir at Room Temperature

Filter to Remove NaCl
(Evaporate Solveng

(Recrystallize from Ethyl Acetate)

Pure Tetrabutylammonium Borohydride

Click to download full resolution via product page

Workflow for the synthesis of TBAB.

This protocol outlines a general method for the reduction of a ketone to a secondary alcohol.
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Materials:

Ketone substrate

Tetrabutylammonium borohydride

Anhydrous dichloromethane (or other suitable aprotic solvent)
Water

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a round-bottom flask, dissolve the ketone in anhydrous dichloromethane under an inert
atmosphere (e.g., nitrogen or argon).

Add tetrabutylammonium borohydride to the solution. The molar ratio of the reducing
agent to the substrate may need to be optimized for specific ketones.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC).

Upon completion of the reaction, carefully quench the excess borohydride by the slow
addition of water.

Separate the organic layer. Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent in
vacuo to obtain the crude alcohol product.

The product can be purified by column chromatography or recrystallization.
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Ketone Reduction Workflow

[Dissolve Ketone in CH2CI2]
Add TBAB

Stir at Room Temperature
(Monitor by TLC)
Guench with Watea
Separate and Wash
Organic Layer

Gry over Na2S04
[Concentrate in vacua

Purify Product

Secondary Alcohol

Click to download full resolution via product page

General workflow for ketone reduction using TBAB.
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Tetrabutylammonium borohydride can be used for the hydroboration of alkenes in
chlorinated solvents.

Materials:

Alkene substrate

Tetrabutylammonium borohydride

Chloroform

Dilute sulfuric acid

Sodium hydroxide solution

30% Hydrogen peroxide

Procedure:

To a solution of tetrabutylammonium borohydride in chloroform, add the alkene substrate.
o Reflux the mixture for approximately 5 hours.

o Cool the reaction mixture and quench the excess hydride with dilute sulfuric acid.

o Make the reaction mixture alkaline by adding a sodium hydroxide solution.

o Oxidize the organoboron intermediate with 30% hydrogen peroxide at room temperature.

o Separate the organic layer, dry it over anhydrous sodium sulfate, and remove the solvent
under reduced pressure to yield the alcohol.

Safety and Handling
Tetrabutylammonium borohydride is a reactive compound and requires careful handling.

» Hazards: Causes severe skin burns and eye damage.[4][10][11][12] In contact with water, it
releases flammable gases.[4][10][11]
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e Precautions: Handle in a well-ventilated area, preferably in a fume hood.[3][10] Wear
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.
[4][10] Avoid contact with skin and eyes.[4]

o Storage: Store in a tightly closed container in a cool, dry place, protected from moisture.[3][4]
It is hygroscopic and moisture-sensitive.[3][4] Store below +30°C.[3]

e Incompatibilities: Incompatible with strong acids and oxidizing agents.[4] Reacts violently
with water.[4]

o First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[4][10]
If on skin, wash with plenty of soap and water.[4][10] If inhaled, move the person to fresh air.
[4][10] Seek immediate medical attention in case of significant exposure.[10][12]

Applications in Research and Development

Beyond its role as a selective reducing agent in organic synthesis, tetrabutylammonium
borohydride has found applications in other advanced areas of research.

o Nanoparticle Synthesis: It is used as a reducing and stabilizing agent in the synthesis of
metal nanopatrticles, such as palladium and platinum-based alloys.[1][9][13] The ability to
control the reduction process allows for the precise engineering of nanopatrticle size and
morphology.[9]

e Hydrogen Storage: The compound and its derivatives have been investigated for their
potential in hydrogen storage applications.[1]

o Electrochemistry: Its ionic nature and stability make it a candidate for use in electrolytes for
batteries and fuel cells.[9]

This guide provides a comprehensive overview of tetrabutylammonium borohydride, offering
valuable information for its safe and effective use in a variety of research and development
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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